Cas no 1521149-58-5 (3-(azetidin-3-yl)propanoic acid)

• Product Name: 3-(azetidin-3-yl)propanoic acid
• CAS No: 1521149-58-5
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD32749009
• CID: 5161143
• PubChem ID: 82593768
• Update Time: 2025-07-23

3-(azetidin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinepropanoic acid
• 3-(azetidin-3-yl)propanoic acid

• MDL： MFCD32749009
• Inchi： 1S/C6H11NO2/c8-6(9)2-1-5-3-7-4-5/h5,7H,1-4H2,(H,8,9)
• InChI Key： YXCDCEDVDFXYCL-UHFFFAOYSA-N
• SMILES： N1CC(CCC(O)=O)C1

Additional information on 3-(azetidin-3-yl)propanoic acid

Introduction to 3-(azetidin-3-yl)propanoic acid (CAS No. 1521149-58-5) and Its Emerging Applications in Chemical Biology

3-(azetidin-3-yl)propanoic acid, identified by the Chemical Abstracts Service registry number 1521149-58-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the azetidine class of heterocycles, which are characterized by a five-membered ring containing three carbon atoms and two nitrogen atoms. The presence of both nitrogen and oxygen functionalities in 3-(azetidin-3-yl)propanoic acid makes it a versatile scaffold for the development of novel bioactive molecules.

The azetidin-3-yl moiety, a key structural feature of this compound, is known for its ability to mimic certain biological processes and interact with specific targets in living systems. This structural motif has been extensively studied for its role in drug design, particularly in the development of peptidomimetics—molecules that mimic the structure and function of peptides without their inherent limitations. The propanoic acid side chain further enhances the compound's reactivity, allowing for diverse chemical modifications that can fine-tune its biological properties.

In recent years, 3-(azetidin-3-yl)propanoic acid has been explored as a lead compound in the synthesis of novel therapeutic agents. Its ability to serve as a scaffold for drug discovery has been highlighted in several cutting-edge studies. For instance, researchers have demonstrated its potential in developing inhibitors targeting bacterial enzymes involved in metabolic pathways critical for bacterial survival. The compound's structural flexibility allows it to bind to these enzymes with high affinity, thereby disrupting essential bacterial functions and exhibiting promising antibacterial activity.

One of the most intriguing aspects of 3-(azetidin-3-yl)propanoic acid is its role in modulating protein-protein interactions (PPIs). PPIs are fundamental to numerous cellular processes, and inhibiting or enhancing these interactions can lead to therapeutic benefits. Studies have shown that derivatives of this compound can interfere with key PPIs involved in cancer progression, inflammation, and neurodegenerative diseases. By binding to specific protein targets, these derivatives can disrupt signaling pathways that contribute to disease pathogenesis, offering a new avenue for therapeutic intervention.

The synthesis of 3-(azetidin-3-yl)propanoic acid and its derivatives has also been optimized for scalability and efficiency. Modern synthetic methodologies have enabled the production of high-purity batches of this compound, making it more accessible for preclinical and clinical studies. Advances in computational chemistry have further facilitated the design of modified versions of this scaffold with enhanced pharmacological properties. Molecular docking studies have identified key pockets on target proteins where modifications can be made to improve binding affinity and selectivity.

Recent research has also explored the potential of 3-(azetidin-3-yl)propanoic acid in regenerative medicine. Its ability to stimulate cell proliferation and differentiation has been observed in vitro, suggesting its utility in tissue engineering applications. By promoting the growth of specific cell types, this compound could help repair damaged tissues and organs, offering hope for patients suffering from various degenerative conditions.

The environmental impact of 3-(azetidin-3-yl)propanoic acid has also been considered in recent studies. Researchers have investigated its biodegradability and toxicity profile to ensure that its use does not pose environmental risks. Preliminary findings indicate that the compound is relatively stable under normal conditions but can be metabolized by microbial communities into less harmful byproducts. This suggests that proper handling and disposal protocols can mitigate any potential ecological concerns associated with its use.

In conclusion, 3-(azetidin-3-yl)propanoic acid (CAS No. 1521149-58-5) represents a promising candidate for further exploration in chemical biology and drug development. Its unique structural features, combined with its potential biological activities, make it a valuable tool for researchers seeking to develop novel therapeutic agents. As our understanding of its properties continues to grow, so too will its applications across various fields of medicine and biotechnology.